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Compound of Interest

Compound Name: A-28086B

Cat. No.: B1254339 Get Quote

Abstract
A-28086B is a polyether ionophore antibiotic belonging to the carboxylic acid class, closely

related to narasin and salinomycin. This document provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological activities of A-28086B. It

includes detailed experimental protocols for its fermentation, isolation, and determination of its

antimicrobial activity. The mechanism of action, primarily centered on the disruption of ion

gradients across cellular membranes, is also discussed. This guide is intended for researchers,

scientists, and drug development professionals working in the fields of microbiology,

pharmacology, and medicinal chemistry.

Chemical Structure and Physicochemical Properties
A-28086B is a complex organic molecule produced by the fermentation of Streptomyces. Its

chemical structure is characterized by a series of interconnected ether rings, a common feature

of polyether ionophores.

Table 1: Physicochemical Properties of A-28086B[1]
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Property Value

CAS Number 58439-94-4

Chemical Formula C₄₃H₇₀O₁₁

Molecular Weight 763.02 g/mol

Exact Mass 762.4918

Elemental Analysis C, 67.69%; H, 9.25%; O, 23.06%

IUPAC Name

(S)-2-((2S,3R,5S,6R)-6-((2S,3R,4S,6R)-6-

((2S,5S,7S,9R,10R,12S)-2-((2S,5S,6R)-5-ethyl-

5-hydroxy-6-methyltetrahydro-2H-pyran-2-

yl)-2,10,12-trimethyl-15-oxo-1,6,8-

trioxadispiro[4.1.5.3]pentadec-13-en-9-yl)-3-

hydroxy-4-methyl-5-oxooctan-2-yl)-3,5-

dimethyltetrahydro-2H-pyran-2-yl)butanoic acid

Synonyms A28086B, A-28086B, A 28086B

Biological Activity and Mechanism of Action
A-28086B is classified as an ionophore antibiotic. Ionophores are lipid-soluble molecules that

bind to and transport ions across cell membranes. This disruption of the natural ion gradients is

fundamental to their antimicrobial action.

The primary mechanism of action for polyether ionophores like A-28086B involves the

formation of lipid-soluble complexes with alkali metal cations (e.g., K⁺, Na⁺) and subsequent

transport of these ions across biological membranes. This leads to a dissipation of the

electrochemical gradients that are essential for vital cellular processes, including ATP synthesis

and substrate transport. The ultimate consequence for the microbial cell is a loss of viability.

The following diagram illustrates the generalized mechanism of action for an ionophore

antibiotic.
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Start

Inoculum Preparation:
- Streptomyces sp. culture

- Vegetative medium
- Incubation (48h, 30°C)

Production Fermentation:
- Inoculate production medium
- Incubation (5-7 days, 30°C)

- Aeration and agitation

Harvest:
- Centrifugation or filtration

- Separate mycelia from broth

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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